Cas no 27355-22-2 (Phthalide (Fthalide))

• Product Name: Phthalide (Fthalide)
• CAS No: 27355-22-2
• MF: C₈H₂Cl₄O₂
• MW: 271.912278652191
• CID: 272005
• PubChem ID: 33791
• Update Time: 2025-10-28

Phthalide (Fthalide) Chemical and Physical Properties

Names and Identifiers

• FTHALIDE
• KASURABCIDE
• BLASIN
• RABCIDE
• 4,5,6,7-Tetrachloro-2-benzofuran-1(3H)-one
• 4,5,6,7-tetrachloro-phthalid
• BAYER 96610
• 1(3H)-Isobenzofuranone,4,5,6,7-tetrachloro-
• 4,5,6,7-tetrachloro-3H-2-benzofuran-1-one
• 1(3H)-4,5,6,7-tetrachloroisobenzofuranone
• 4,5,6,7-tetrachloro-1(3H)-isobenzofuranone
• 4,5,6,7-tetrachloroisobenzofuran-1(3H)-one
• 4,5,6,7-Tetrachlorophthalide
• 4,5,6,7-Tetrachlor-phthalid
• KF-32
• PHH
• phthalide
• Phthalide,4,5,6,7-tetrachloro
• CHEBI:47617
• SCHEMBL27454
• BRN 0182477
• 27355-22-2
• 4,5,6,7-TETRACHLORO-3H-ISOBENZOFURAN-1-ONE
• 4,5,6,7-TETRACHLORO-PHTHALIDE
• 44IHE2M2T4
• Q27094229
• PD007105
• C18611
• 1(3H)-Isobenzofuranone, 4,5,6,7-tetrachloro-
• UNII-44IHE2M2T4
• CHEMBL357452
• AKOS004907316
• 4,5,6,7-Tetrachlorophthalidefthalide
• 4-17-00-04950 (Beilstein Handbook Reference)
• Phthalide, 4,5,6,7-tetrachloro-
• tetrachlorophthalide
• FT-0630532
• DTXSID2058045
• DB03302
• NS00008958
• DB-047208
• Phthalide (Fthalide)

• Inchi： 1S/C8H2Cl4O2/c9-4-2-1-14-8(13)3(2)5(10)7(12)6(4)11/h1H2
• InChI Key： NMWKWBPNKPGATC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2C(=O)OCC=21)Cl)Cl)Cl

Computed Properties

• Exact Mass: 269.88100
• Monoisotopic Mass: 269.881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.767±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209.5 ºC
• Boiling Point: 381.73°C (rough estimate)
• Flash Point: 215.8°C
• Refractive Index: 1.5282 (estimate)
• Solubility: Insuluble (9.0E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 3.97060
• Solubility: Not determined

Phthalide (Fthalide) Security Information

• WGK Germany：3
• Safety Instruction： S26; S36; S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on Phthalide (Fthalide)

Recent Advances in Phthalide (Fthalide, CAS 27355-22-2) Research: A Comprehensive Review

Phthalide (Fthalide, CAS 27355-22-2) is a bioactive compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its diverse pharmacological properties. Recent studies have explored its potential applications in drug development, particularly in the areas of anti-inflammatory, anticancer, and neuroprotective therapies. This research brief synthesizes the latest findings on Phthalide, focusing on its molecular mechanisms, therapeutic efficacy, and emerging applications in biomedicine.

One of the most notable advancements in Phthalide research is its role as a key intermediate in the synthesis of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Phthalide derivatives exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate the binding affinity of Phthalide derivatives to COX-2, suggesting its potential as a lead compound for developing next-generation anti-inflammatory drugs.

In the realm of oncology, Phthalide has shown promising results as an antitumor agent. Research conducted by a team at the National Cancer Institute revealed that Phthalide derivatives can induce apoptosis in various cancer cell lines, including breast and lung carcinomas, through the modulation of reactive oxygen species (ROS) and mitochondrial dysfunction. These findings, published in Cancer Research in early 2024, highlight the compound's ability to selectively target cancer cells while sparing normal tissues, a crucial advantage in chemotherapy.

Another groundbreaking study, featured in Neuropharmacology, explored the neuroprotective effects of Phthalide in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The research identified that Phthalide can attenuate oxidative stress and reduce neuronal apoptosis by upregulating endogenous antioxidant enzymes. This positions Phthalide as a potential therapeutic candidate for neurodegenerative disorders, although further clinical trials are necessary to confirm its efficacy and safety in humans.

Beyond its pharmacological applications, recent advancements in synthetic chemistry have improved the scalability and purity of Phthalide production. A 2024 report in Organic Process Research & Development detailed a novel green synthesis method for Phthalide, utilizing biocatalysts to enhance yield and reduce environmental impact. This innovation addresses previous challenges in large-scale manufacturing, paving the way for broader industrial and pharmaceutical adoption.

In conclusion, Phthalide (Fthalide, CAS 27355-22-2) continues to be a compound of high interest in chemical and biomedical research. Its multifaceted pharmacological properties, coupled with advancements in synthesis and application, underscore its potential as a cornerstone in future drug development. Ongoing studies are expected to further elucidate its mechanisms and expand its therapeutic repertoire, making it a critical area of focus for researchers in the coming years.